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Introduction
Strontium isotope analysis, specifically the measurement of the ⁸⁷Sr/⁸⁶Sr ratio, is a powerful

geochemical tracer with diverse applications in botany. This technique leverages the principle

that the isotopic composition of strontium (Sr) in a plant directly reflects the bioavailable Sr in

the soil and water where it grew. As ⁸⁷Sr is formed by the radioactive decay of ⁸⁷Rb over

geological time, the ⁸⁷Sr/⁸⁶Sr ratio varies depending on the age and composition of the

underlying bedrock. This unique isotopic fingerprint is transferred through the food chain with

negligible fractionation, making it an invaluable tool for geographical provenancing, ecological

studies, and ensuring the authenticity and traceability of plant-derived products, including

medicinal plants and raw materials for drug development.[1][2][3]

These application notes provide a comprehensive overview and detailed protocols for the

analysis of strontium isotopes in botanical samples, from sample collection to data

interpretation.

Core Principles
The utility of strontium isotopes in botanical analysis is founded on several key principles:
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Geological Dependence: The ⁸⁷Sr/⁸⁶Sr ratio in soils is primarily determined by the local

geology.[2] Weathering of rocks releases strontium into the soil, which is then taken up by

plants.

Isotopic Fingerprinting: Different geographical regions possess distinct ⁸⁷Sr/⁸⁶Sr signatures,

creating a natural "isotopic map" or isoscape.[4]

No Significant Biological Fractionation: Plants absorb strontium from the soil and water

without significantly altering its isotopic ratio.[5][2][6] This means the ⁸⁷Sr/⁸⁶Sr ratio in a plant

is a direct reflection of the bioavailable strontium in its environment.[7]

Systemic Distribution: Once absorbed, strontium is distributed throughout the plant's tissues,

including roots, stems, leaves, flowers, and seeds.[1][8]

Applications in Research and Drug Development
The unique properties of strontium isotopes lend themselves to a variety of applications:

Geographical Provenancing of Medicinal Plants: Verifying the origin of herbal medicines is

crucial for ensuring their quality, safety, and efficacy, as the chemical composition of plants

can be influenced by their growing environment. Strontium isotope analysis can definitively

link a plant product to its claimed geographical source.[1][3]

Authentication of Raw Materials: In drug development, confirming the authenticity and

consistency of raw botanical materials is a critical quality control step. ⁸⁷Sr/⁸⁶Sr analysis can

be used to detect fraudulent labeling or contamination from other sources.

Paleo-environmental Reconstruction: The analysis of strontium isotopes in ancient plant

remains can provide insights into past environmental conditions and human activities.

Ecological and Migration Studies: Tracking the movement of herbivores and understanding

plant-soil interactions are other areas where strontium isotope analysis is applied.[5]

Experimental Protocols
The following sections outline the detailed methodologies for strontium isotope analysis in

botanical samples.
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Sample Collection and Preparation
Careful sample collection and preparation are paramount to obtaining accurate and reliable

results.

Sample Types: A variety of plant tissues can be analyzed, including leaves, stems, roots,

seeds, and wood.[1][9] For processed materials, samples of the final product (e.g., powdered

herbs, extracts) can be used.

Cleaning: It is crucial to remove any soil, dust, or other contaminants from the surface of the

plant material. This is typically achieved by rinsing with deionized water. For the best results,

make sure your samples are clean and free from soil, clay particles, calcite and other

detritus.[9]

Drying: Samples should be dried to a constant weight to remove moisture. This can be done

in an oven at 60°C for 24-48 hours or by freeze-drying.[10]

Homogenization: The dried plant material should be ground into a fine, homogeneous

powder using a mortar and pestle or a ball mill.[9][10] This ensures that the subsample taken

for analysis is representative of the entire sample.

Sample Digestion
The goal of digestion is to break down the organic matrix of the plant sample and bring the

strontium into solution. Complete digestion is critical for accurate results.[11]

Acid Digestion: A common method involves digesting the powdered plant sample in a

mixture of strong acids, such as nitric acid (HNO₃) and hydrochloric acid (HCl), often with the

addition of hydrofluoric acid (HF) to break down any silicate particles. Microwave digestion

systems can be used to accelerate this process.

Dry Ashing: An alternative method is to ash the sample in a muffle furnace at a high

temperature (e.g., 550°C) to remove the organic matter, followed by dissolution of the ash in

acid.[9]

Protocol for Microwave Digestion:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubs.acs.org/doi/10.1021/acs.jafc.5c05277
https://isobarscience.com/strontium/sample-types/
https://isobarscience.com/strontium/sample-types/
https://www.isotopeecology.com/collection-prep
https://isobarscience.com/strontium/sample-types/
https://www.isotopeecology.com/collection-prep
https://pubmed.ncbi.nlm.nih.gov/26458563/
https://isobarscience.com/strontium/sample-types/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weigh approximately 0.1-0.5 g of the dried, homogenized plant powder into a clean

microwave digestion vessel.

Add a mixture of concentrated nitric acid (e.g., 5 mL) and hydrochloric acid (e.g., 2 mL).

If silicates are expected, carefully add a small amount of hydrofluoric acid (e.g., 0.5 mL).

(Caution: HF is extremely hazardous and requires special handling procedures).

Seal the vessels and place them in the microwave digestion system.

Follow the manufacturer's recommended program for plant material digestion.

After digestion, allow the vessels to cool completely before opening in a fume hood.

The resulting solution should be clear and free of any particulate matter.

Strontium Separation
To accurately measure the ⁸⁷Sr/⁸⁶Sr ratio, strontium must be separated from other elements

that can cause isobaric interferences during mass spectrometric analysis, particularly Rubidium

(⁸⁷Rb). This is typically achieved using ion-exchange chromatography.

Eichrom Sr Resin: A widely used method employs a strontium-selective resin, such as

Eichrom Sr Resin.[11][12][13] This resin has a high affinity for Sr in a nitric acid matrix,

allowing other elements to be washed away.

Protocol for Strontium Separation using Eichrom Sr Resin:

Condition a pre-packed Eichrom Sr Resin column by passing a specific volume of nitric acid

(e.g., 3M HNO₃) through it.

Evaporate the digested sample solution to dryness and redissolve it in a small volume of the

same concentration of nitric acid used for column conditioning.

Load the sample solution onto the conditioned column.

Wash the column with the same nitric acid solution to elute matrix elements such as Calcium

(Ca), Magnesium (Mg), and Potassium (K).
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Elute the purified strontium from the column using a dilute acid or deionized water.

Collect the Sr fraction in a clean vial.

Mass Spectrometry Analysis
The final step is the measurement of the strontium isotope ratios using a Multi-Collector

Inductively Coupled Plasma Mass Spectrometer (MC-ICP-MS).[5][11][14]

Instrumentation: MC-ICP-MS provides high precision and accuracy for isotope ratio

measurements.

Mass Bias Correction: Instrumental mass bias must be corrected for. This is typically done by

normalizing the measured ratios to a known, constant isotope ratio, such as ⁸⁶Sr/⁸⁸Sr =

0.1194.[5]

Interference Correction: Any remaining isobaric interference from ⁸⁷Rb must be corrected for

by monitoring another Rb isotope (e.g., ⁸⁵Rb).

Standard-Sample Bracketing: To ensure accuracy, the analysis of unknown samples is

typically bracketed by measurements of a certified strontium isotope standard, such as NIST

SRM 987.[11]

Data Presentation
Quantitative data from strontium isotope analysis is typically presented as the ⁸⁷Sr/⁸⁶Sr ratio.

The following table provides an example of how this data can be structured.
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Sample ID
Plant
Species

Tissue Type Location
⁸⁷Sr/⁸⁶Sr
Ratio

Analytical
Uncertainty
(2σ)

PL-001
Panax

ginseng
Root

Geumsan,

South Korea
0.718542 0.000015

PL-002
Panax

ginseng
Root Jilin, China 0.712389 0.000012

NIST SRM

1515
Apple Leaf N/A 0.71398 0.00004

REF-01 Vitis vinifera Grape Must
Bordeaux,

France
0.70895 0.000010

REF-02
Olea

europaea
Olive Oil Tuscany, Italy 0.70872 0.000011

Note: The ⁸⁷Sr/⁸⁶Sr ratio for NIST SRM 1515 is a reported literature value.[11] Other values are

hypothetical for illustrative purposes.

Visualization of the Analytical Workflow
The following diagram illustrates the key steps in the strontium isotope analysis workflow.
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Caption: Workflow for Strontium Isotope Analysis in Botanical Samples.

Logical Relationship of Strontium Provenancing
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The following diagram illustrates the logical relationship underpinning the use of strontium

isotopes for geographical provenancing.
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Caption: The transfer of the ⁸⁷Sr/⁸⁶Sr signature from bedrock to plant products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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